![molecular formula C22H12BrNO6 B4844547 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate](/img/structure/B4844547.png)
3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate
Overview
Description
3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of flavonoids, which are known for their antioxidant and anti-inflammatory properties.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate involves its ability to scavenge free radicals and reduce oxidative stress. It also inhibits the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. Additionally, it modulates various signaling pathways such as the NF-κB pathway, which plays a crucial role in inflammation and cancer.
Biochemical and physiological effects:
Studies have shown that this compound exhibits various biochemical and physiological effects such as reducing oxidative stress, inflammation, and cell proliferation. It also induces apoptosis in cancer cells and has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate in lab experiments is its high solubility in water, which makes it easy to administer to cells and animals. However, one of the limitations is its low bioavailability, which may limit its therapeutic efficacy in vivo.
Future Directions
There are several future directions for research on 3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate. One area of focus is the development of more potent analogs with improved bioavailability and therapeutic efficacy. Another direction is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and its effects on other signaling pathways.
Scientific Research Applications
3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 4-nitrobenzoate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. It has been shown to possess antioxidant, anti-inflammatory, and anti-cancer properties. It also exhibits neuroprotective effects and has the potential to be used as a therapeutic agent for the treatment of Alzheimer's disease.
properties
IUPAC Name |
[3-(4-bromophenyl)-4-oxochromen-7-yl] 4-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H12BrNO6/c23-15-5-1-13(2-6-15)19-12-29-20-11-17(9-10-18(20)21(19)25)30-22(26)14-3-7-16(8-4-14)24(27)28/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJQHKTSFTOOGDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H12BrNO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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